Cas no 1220710-30-4 ((S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid)
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid
- L-2-Amino-3-(2,2-dimethyl-benzo[1,3]dioxol-5-yl)-propionic acid
- CS-0442778
- (2S)-2-amino-3-(2,2-dimethyl-2H-1,3-benzodioxol-5-yl)propanoic acid
- 1220710-30-4
- (2S)-2-amino-3-(2,2-dimethyl-1,3-benzodioxol-5-yl)propanoic acid
- SCHEMBL8398467
- F94620
- DB-179549
- 1,3-Benzodioxole-5-propanoic acid, alpha-amino-2,2-dimethyl-, (alphaS)-
-
- MDL: MFCD14586319
- Inchi: 1S/C12H15NO4/c1-12(2)16-9-4-3-7(6-10(9)17-12)5-8(13)11(14)15/h3-4,6,8H,5,13H2,1-2H3,(H,14,15)/t8-/m0/s1
- InChI Key: PFPPGLZXDDFWGF-QMMMGPOBSA-N
- SMILES: O1C2C=C(C=CC=2OC1(C)C)C[C@@H](C(=O)O)N
Computed Properties
- Exact Mass: 237.10010796Da
- Monoisotopic Mass: 237.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 81.8Ų
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159749-1g |
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid |
1220710-30-4 | 95% | 1g |
$720 | 2021-06-09 | |
| Chemenu | CM159749-1g |
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid |
1220710-30-4 | 95% | 1g |
$720 | 2023-02-18 | |
| Alichem | A159001581-1g |
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid |
1220710-30-4 | 95% | 1g |
$651.00 | 2023-09-03 | |
| eNovation Chemicals LLC | D641123-1g |
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid |
1220710-30-4 | 95% | 1g |
$1000 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1125696-500mg |
L-2-Amino-3-(2,2-dimethyl-benzo[1,3]dioxol-5-yl)-propionic acid |
1220710-30-4 | 95% | 500mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125696-1g |
L-2-Amino-3-(2,2-dimethyl-benzo[1,3]dioxol-5-yl)-propionic acid |
1220710-30-4 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1125696-5g |
L-2-Amino-3-(2,2-dimethyl-benzo[1,3]dioxol-5-yl)-propionic acid |
1220710-30-4 | 95% | 5g |
$4475 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0803-1g |
L-2-Amino-3-(2,2-dimethyl-benzo[1,3]dioxol-5-yl)-propionic acid |
1220710-30-4 | 97% | 1g |
¥8726.45 | 2024-04-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0803-5g |
L-2-Amino-3-(2,2-dimethyl-benzo[1,3]dioxol-5-yl)-propionic acid |
1220710-30-4 | 97% | 5g |
¥34958.27 | 2024-04-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0803-500mg |
L-2-Amino-3-(2,2-dimethyl-benzo[1,3]dioxol-5-yl)-propionic acid |
1220710-30-4 | 97% | 500mg |
¥4800.42 | 2024-04-21 |
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on (S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid
Introduction to (S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic Acid (CAS No. 1220710-30-4)
(S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid, identified by its CAS number 1220710-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its chiral center and the presence of a benzo[d][1,3]dioxol ring system, contribute to its distinct chemical properties and functionalities.
The< strong> benzo[d][1,3]dioxol moiety, also known as a tetrahydrofuran derivative with an oxygen atom at the 5-position, is a common pharmacophore in many bioactive compounds. This structural unit is known for its ability to interact with biological targets in a specific manner, often leading to therapeutic effects. In the case of (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid, the presence of this ring system alongside the< strong> amino and< strong> propanoic acid functional groups creates a complex molecular framework that may exhibit multiple points of interaction with biological systems.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions of this compound. Studies have shown that the chiral center at the (S)-configuration can significantly influence the pharmacokinetic and pharmacodynamic properties of the molecule. This has led to increased interest in developing enantiomerically pure forms of this compound for targeted therapeutic applications.
The< strong> 2-amino group in (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid serves as a key site for further functionalization, allowing for the synthesis of derivatives with enhanced biological activity. This property makes it a valuable scaffold for drug discovery efforts aimed at developing novel treatments for various diseases. Researchers have been exploring its potential in inhibiting specific enzymes and receptors that are implicated in metabolic disorders and inflammatory conditions.
In addition to its pharmaceutical applications, (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid has shown promise in material science research. The unique combination of electronic and steric properties provided by its structure makes it a candidate for use in organic electronics and polymer chemistry. Specifically, the benzo[d][1,3]dioxol ring system can contribute to the development of conductive polymers and organic semiconductors, which are essential components in modern electronic devices.
The synthesis of (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The stereochemistry of the chiral center must be carefully maintained throughout the synthetic process to ensure high enantiomeric purity. Advanced techniques such as asymmetric catalysis and chiral resolution methods have been employed to achieve this goal. These synthetic strategies not only highlight the complexity of working with such molecules but also underscore the importance of innovative approaches in chemical synthesis.
Ongoing research is focused on exploring the therapeutic potential of (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid in various disease models. Preclinical studies have demonstrated its efficacy in modulating key biological pathways associated with neurological disorders and cancer. The compound's ability to interact with multiple targets suggests that it may have broad therapeutic applications once further developed. Additionally, its structural features make it an attractive candidate for developing combination therapies that could enhance treatment outcomes.
The role of computational tools in understanding the behavior of (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological macromolecules such as proteins and nucleic acids. These studies have helped researchers identify key binding pockets and interaction residues, which are critical for designing more effective derivatives.
The environmental impact of synthesizing and using (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable approaches not only align with global environmental goals but also make the production process more cost-effective and scalable.
In conclusion, (S)-2-amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid (CAS No. 1220710-30-4) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structural features and functional groups make it a valuable scaffold for drug discovery efforts aimed at developing novel treatments for various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.
1220710-30-4 ((S)-2-Amino-3-(2,2-dimethylbenzo[d][1,3]dioxol-5-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)